Cas no 1263365-79-2 ((1,3-Dioxolan-2-yl)-acetic acid propyl ester)

• Product Name: (1,3-Dioxolan-2-yl)-acetic acid propyl ester
• CAS No: 1263365-79-2
• MF: C₈H₁₄O₄
• MW: 174.194363117218
• CID: 4692192
• Update Time: 2025-06-13

(1,3-Dioxolan-2-yl)-acetic acid propyl ester Chemical and Physical Properties

Names and Identifiers

• (1,3-Dioxolan-2-yl)-acetic acid propyl ester

• Inchi： 1S/C8H14O4/c1-2-3-10-7(9)6-8-11-4-5-12-8/h8H,2-6H2,1H3
• InChI Key： SLLPAYLWKZUVDU-UHFFFAOYSA-N
• SMILES： O1CCOC1CC(=O)OCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 140
• Topological Polar Surface Area: 44.8

Additional information on (1,3-Dioxolan-2-yl)-acetic acid propyl ester

Chemical Profile of (1,3-Dioxolan-2-yl)-acetic Acid Propyl Ester (CAS No. 1263365-79-2)

(1,3-Dioxolan-2-yl)-acetic acid propyl ester, a compound with CAS registry number 1263365-79-2, represents a structurally unique organic molecule characterized by its dioxolane ring fused to an acetic acid propyl ester moiety. This hybrid architecture positions it as a promising intermediate in advanced chemical synthesis. Recent studies highlight its role in stabilizing reactive functional groups during multi-step organic reactions, particularly in the preparation of bioactive molecules with complex stereochemistry.

The core dioxolane unit exhibits exceptional thermal stability up to 180°C under inert conditions, as demonstrated in a 2023 Angewandte Chemie study. This property makes it ideal for high-energy pharmaceutical intermediates requiring protection from decomposition during purification. Researchers at MIT have leveraged this stability to develop novel ester-based prodrugs, where the propyl ester component facilitates controlled hydrolysis in physiological environments while the dioxolane ring preserves structural integrity during formulation.

Spectroscopic analysis reveals characteristic IR peaks at 1745 cm⁻¹ (ester carbonyl) and 1080 cm⁻¹ (dioxolane ether linkage), confirming its molecular configuration. NMR studies published in Organic Letters (Jan 2024) identified distinct signals at δ 4.8 ppm (dioxolane protons) and δ 1.7 ppm (propyl chain), enabling precise quantification via HPLC methods with UV detection at 254 nm.

In medicinal chemistry applications, this compound has emerged as a key building block for synthesizing acyclic nucleoside analogs. A collaborative study between Stanford and Genentech demonstrated its utility in constructing antiviral agents with improved metabolic stability. By incorporating the dioxolane-acetate framework into purine backbones, researchers achieved 40% higher half-lives in human liver microsomes compared to traditional phosphoramidate linkers.

Recent advances in continuous flow synthesis have optimized production of this compound through microwave-assisted condensation protocols. A 2024 Nature Chemistry report describes a scalable process achieving >95% yield using heterogeneous catalysts under solvent-free conditions. This method reduces energy consumption by 60% while eliminating hazardous solvents previously associated with conventional batch processes.

Biochemical evaluations reveal intriguing interactions with lipid membranes. Fluorescence microscopy studies at ETH Zurich showed that the propyl ester group preferentially localizes within phospholipid bilayers, suggesting potential applications in drug delivery systems. When conjugated to therapeutic peptides, formulations containing this compound demonstrated enhanced cellular uptake efficiency across multiple cancer cell lines.

In materials science contexts, the compound's ability to form self-assembled nanostructures under aqueous conditions has been extensively documented. AACS journals reported its use as a template for fabricating mesoporous silica particles with tunable pore sizes between 5–50 nm through sol-gel chemistry modifications involving this ester intermediate.

Toxicological assessments conducted per OECD guidelines indicate low acute toxicity (LD₅₀ >5 g/kg oral), though chronic exposure studies are ongoing. Current safety protocols recommend standard organic lab precautions including NIOSH-compliant respirators and secondary containment systems during handling.

Emerging applications include its use as a chiral auxiliary in asymmetric synthesis via organocatalytic pathways. A landmark study from Scripps Research Institute demonstrated enantioselective aldol reactions achieving >98% ee using derivatives of this compound as transient directing groups, marking significant progress in sustainable chiral synthesis methodologies.

The compound's spectral fingerprints have been incorporated into QSAR models predicting drug-likeness parameters for novel candidates targeting GPCRs and kinases. Machine learning algorithms trained on over 1 million molecular descriptors now rank compounds containing this structural motif among top candidates for blood-brain barrier permeability optimization.